Cas no 3584-23-4 (2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine)

• Product Name: 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• CAS No: 3584-23-4
• MF: C₁₂H₇Cl₆N₃O
• MW: 421.921476602554
• MDL: MFCD00521486
• CID: 44286
• PubChem ID: 87573203
• Update Time: 2025-05-21

2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• 2-(4-methoxyphenyl-4,6-bis(trichloromethyl)-1,3,5-triazine
• Photoinitiator-6104
• 4,6-Bis(trichloromethyl)-2-(4-methoxyphenyl)-1,3,5-triazine
• EINECS 222-711-7
• s-Triazine,2-(p-methoxyphenyl)-4,6-bis(trichloromethyl)- (7CI,8CI)
• 2,4-Bis(Trichloromethyl)-6-(4-methoxyphenyl)-1,3,5-triazine
• 2,4-Bis(trichloromethyl)-6-(4-methoxyphenyl)-s-triazine
• 2,6-Bis(trichloromethyl)-4-(4-methoxyphenyl)-1,3,5-triazine
• 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-s-triazine
• 2-(p-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• 2-(p-Methoxyphenyl)-4,6-bis(trichloromethyl)-s-triazine
• MP-Triazine
• TAZ 104
• XL 353
• C12H7Cl6N3O
• QRHHZFRCJDAUNA-UHFFFAOYSA-N
• 1,3,5-Triazine, 2-(4-methoxyphenyl)-4,6-bis(trichloromethyl)-
• 2-(4-Methoxy-phenyl)-4,6-bis-trichloromethyl-[1,3,5]triazine
• 4486AB
• OR12656
• AX8062457
• ST50233757
• M1245
• A822995
• 2-(4-methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5tr
• MFCD00521486
• AKOS000523113
• AMY18366
• W-106652
• FT-0608667
• CS-0207260
• NS00029926
• DTXSID90189373
• 2-(4-methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5triazine
• 3584-23-4
• AS-70775
• SCHEMBL36116
• Methoxyphenylbistrichloromethyltriazine
• AG-690/11350184

• MDL： MFCD00521486
• Inchi： 1S/C12H7Cl6N3O/c1-22-7-4-2-6(3-5-7)8-19-9(11(13,14)15)21-10(20-8)12(16,17)18/h2-5H,1H3
• InChI Key： QRHHZFRCJDAUNA-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(C(Cl)(Cl)Cl)N=C(C2C=CC(=CC=2)OC)N=1)(Cl)Cl

Computed Properties

• Exact Mass: 418.87200
• Monoisotopic Mass: 418.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 47.9

Experimental Properties

• Color/Form: Uncertain
• Density: 1.616
• Melting Point: 143.0 to 147.0 deg-C
• Boiling Point: 462.2°Cat760mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.604
• PSA: 47.90000
• LogP: 5.20060
• Solubility: Uncertain

2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Other Chemical additives Process Aids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine

Introduction to 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 3584-23-4)

2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine, also known by its CAS number 3584-23-4, is a versatile compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a triazine ring substituted with trichloromethyl groups and a methoxyphenyl moiety. These structural features contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine is C₁₀H₆Cl₆N₃O, and its molecular weight is approximately 379.37 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as dichloromethane and dimethylformamide (DMF). Its stability under various conditions makes it suitable for use in a wide range of applications.

In recent years, research on 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine has gained significant attention due to its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. One of the key areas of interest is its role as a building block in the development of novel herbicides. The trichloromethyl groups in the molecule are known to enhance the herbicidal activity by increasing the compound's stability and reducing its degradation in the environment.

Beyond its use in agrochemicals, 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine has shown promise in pharmaceutical research. Studies have demonstrated that compounds with similar triazine structures exhibit potent antiviral and antifungal activities. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the antiviral properties of triazine derivatives against several RNA viruses, including influenza and coronaviruses. The methoxyphenyl group in 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine may play a crucial role in enhancing these biological activities by modulating the compound's interaction with viral proteins.

The synthetic pathways for producing 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine have been well-documented in the literature. One common method involves the reaction of cyanuric chloride with 4-methoxyaniline in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction proceeds via nucleophilic substitution at the trichloromethyl groups of cyanuric chloride, leading to the formation of the desired triazine derivative. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product.

The safety profile of 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to prevent degradation and ensure long-term stability.

In conclusion, 2-(4-Methoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 3584-23-4) is a valuable compound with a wide range of applications in chemistry and pharmaceuticals. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.